N-benzyl-N-(cyanomethyl)-3-(1H-indol-3-yl)propanamide

• IUPAC Name: N-benzyl-N-(cyanomethyl)-3-(1H-indol-3-yl)propanamide
• InChI: InChI=1S/C20H19N3O/c21-12-13-23(15-16-6-2-1-3-7-16)20(24)11-10-17-14-22-19-9-5-4-8-18(17)19/h1-9,14,22H,10-11,13,15H2
• InChI Key: BHJSGNPPJSIBCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC#N)C(=O)CCC2=CNC3=CC=CC=C32
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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